Cas no 769875-08-3 (3-oxohept-6-ynoic acid)

• Product Name: 3-oxohept-6-ynoic acid
• CAS No: 769875-08-3
• MF: C₇H₈O₃
• MW: 140.136622428894
• CID: 5249813
• PubChem ID: 54076991
• Update Time: 2024-10-27

3-oxohept-6-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 6-Heptynoic acid, 3-oxo-
• 3-oxohept-6-ynoic acid
• 769875-08-3
• EN300-200342

• Inchi： 1S/C7H8O3/c1-2-3-4-6(8)5-7(9)10/h1H,3-5H2,(H,9,10)
• InChI Key： MKKAJLNKGQAIRD-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(=O)CCC#C

Computed Properties

• Exact Mass: 140.047344113g/mol
• Monoisotopic Mass: 140.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Medium-chain keto acids and derivatives